N-(9-ethyl-9H-carbazol-3-yl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-(9-ethylcarbazol-3-yl)-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C20H17N3O4S/c1-2-22-17-8-4-3-7-15(17)16-13-14(11-12-18(16)22)21-28(26,27)20-10-6-5-9-19(20)23(24)25/h3-13,21H,2H2,1H3
• InChI Key: QKOIJIPMLYEQMI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=CC=C3[N+](=O)[O-])C4=CC=CC=C41
• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol

Description

N-(9-ethyl-9H-carbazol-3-yl)-2-nitrobenzenesulfonamide, also known as NCL-1, is a synthetic compound that has been extensively studied for its potential therapeutic applications. NCL-1 belongs to the class of sulfonamide compounds and has been shown to exhibit potent anticancer activity in various cancer cell lines.

Mechanism of Action

The exact mechanism of action of N-(9-ethyl-9H-carbazol-3-yl)-2-nitrobenzenesulfonamide is not fully understood, but it has been suggested that it may act by inhibiting the activity of the proteasome, a cellular protein complex that plays a critical role in protein degradation. N-(9-ethyl-9H-carbazol-3-yl)-2-nitrobenzenesulfonamide has been shown to induce the accumulation of ubiquitinated proteins, which is indicative of proteasome inhibition.
Biochemical and Physiological Effects:
N-(9-ethyl-9H-carbazol-3-yl)-2-nitrobenzenesulfonamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, which makes it a promising candidate for cancer therapy. It has also been shown to inhibit the growth and proliferation of cancer cells, as well as induce the accumulation of ubiquitinated proteins, which is indicative of proteasome inhibition.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(9-ethyl-9H-carbazol-3-yl)-2-nitrobenzenesulfonamide in lab experiments is its potent anticancer activity, which makes it a promising candidate for cancer therapy. However, one of the limitations of using N-(9-ethyl-9H-carbazol-3-yl)-2-nitrobenzenesulfonamide is its potential toxicity, which may limit its clinical application.

Future Directions

There are several future directions for the study of N-(9-ethyl-9H-carbazol-3-yl)-2-nitrobenzenesulfonamide. One direction is to investigate its potential as a therapeutic agent for the treatment of various types of cancer. Another direction is to explore its mechanism of action in more detail, which may lead to the development of more potent and selective compounds. Additionally, further studies are needed to evaluate the potential toxicity of N-(9-ethyl-9H-carbazol-3-yl)-2-nitrobenzenesulfonamide and its derivatives.

Synthesis Methods

The synthesis of N-(9-ethyl-9H-carbazol-3-yl)-2-nitrobenzenesulfonamide involves the reaction of 9-ethylcarbazole with 2-nitrobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

N-(9-ethyl-9H-carbazol-3-yl)-2-nitrobenzenesulfonamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to exhibit potent anticancer activity in various cancer cell lines, including breast, lung, colon, and prostate cancer. N-(9-ethyl-9H-carbazol-3-yl)-2-nitrobenzenesulfonamide has been found to induce cell cycle arrest and apoptosis in cancer cells, which makes it a promising candidate for cancer therapy.